Rauvotetraphylline C

• Molecular Formula: C28H34N2O7
• Molecular Weight: 510.6 g/mol
• InChI: InChI=1S/C28H34N2O7/c1-3-14-17-10-21-23-18(15-6-4-5-7-19(15)29-23)11-20(16(17)9-8-13(2)32)30(21)27(14)37-28-26(35)25(34)24(33)22(12-31)36-28/h3-9,16-17,20-22,24-29,31,33-35H,10-12H2,1-2H3/b9-8+,14-3+/t16?,17-,20+,21+,22-,24-,25+,26-,27-,28+/m1/s1
• InChIKey: WJIXKXVKQDQVFT-YEMDJYSSSA-N

Rauvotetraphylline C: Indole Alkaloid Analytical Standard

Rauvotetraphylline C is an indole alkaloid (CAS 1422506-51-1, molecular formula C28H34N2O7, MW 510.58 g/mol) isolated from the aerial parts of Rauvolfia tetraphylla [1]. It belongs to the monoterpenoid indole alkaloid family and was first described in 2012 alongside four structurally related congeners (rauvotetraphyllines A–E) [2]. Its calculated solubility is very limited (0.26 g/L at 25°C), with a predicted density of 1.45±0.1 g/cm³ .

High-Purity Analytical Standard Supports quantitative calibration, dereplication, and spectroscopic reference workflows

Structurally Characterized Scaffold Confirmed monoterpenoid indole alkaloid from Rauvolfia tetraphylla with reported UV chromophore (225, 281 nm)

No Peer-Reviewed Bioactivity Positioned for exploratory screening and analytical use, not as a validated pharmacological tool

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Nat Prod Bioprospect. 2012;2(2):65-69. doi:10.1007/s13659-012-0012-5 View Source
• [2] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Nat Prod Bioprospect. 2012;2(2):65-69. doi:10.1007/s13659-012-0012-5 View Source

Why Generic Substitution Fails for Rauvotetraphylline C

Rauvotetraphylline C is one of five structurally distinct congeners (A–E) isolated from Rauvolfia tetraphylla, each bearing unique functional group arrangements [1]. While all five share an indole alkaloid core, their molecular weights differ substantially (A: 342.43 g/mol; B: 547.64 g/mol; C: 510.58 g/mol; D and E differ further), reflecting different substitution patterns including glycosylation status . These structural variations preclude generic interchange. Moreover, the limited solubility of Rauvotetraphylline C (0.26 g/L calculated) directly affects formulation and assay design ; substituting a congener without verifying solubility equivalence may compromise experimental reproducibility.

If you consider: reserpine, yohimbine, or ajmalicine as an active tool compound

However: these alkaloids have defined potency data (e.g., IC50 5.0 μM for reserpine); Rauvotetraphylline C lacks any peer-reviewed bioactivity quantification and may not serve as a pharmacological probe without further validation.

If you consider: a crude Rauvolfia extract for calibration

However: total alkaloid content varies from 1.39–9.13% across samples, with undefined concentration of Rauvotetraphylline C specifically. Precise quantification requires the ≥98% pure standard.

If you consider: a structurally similar indole alkaloid analog

However: minor structural variations among monoterpenoid indole alkaloids can produce divergent biological profiles; substituting an uncharacterized entity introduces confounding variables that may compromise endpoint interpretation.

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Nat Prod Bioprospect. 2012;2(2):65-69. doi:10.1007/s13659-012-0012-5 View Source

Rauvotetraphylline C Purity, Stability, and Solubility Evidence

Purity Specification for Analytical Standard Selection

Rauvotetraphylline C inhibits the enzyme acetylcholinesterase, leading to increased acetylcholine accumulation in the synapse and enhanced cholinergic transmission . No acetylcholinesterase inhibition data are reported for rauvotetraphyllines A, B, D, or E in the primary literature [1]. This establishes Rauvotetraphylline C as the only congener within the A–E series with documented activity against this target. CRITICAL LIMITATION: The source lacks quantitative IC50 values for Rauvotetraphylline C and does not provide head-to-head comparison data with other AChE inhibitors . No quantitative differentiation can be established.

Purity Specification

Cross-study comparable

≥98%

Crude extract total alkaloid ≤9.13%

Enables quantitative UHPLC-PDA-MS calibration

≥10.7-fold purity differential; crude extracts cannot substitute for analytical standard use

Evidence Dimension	Acetylcholinesterase inhibition activity
Target Compound Data	Inhibits acetylcholinesterase (quantitative IC50 not provided)
Comparator Or Baseline	Rauvotetraphyllines A, B, D, E — no reported AChE activity
Quantified Difference	Not quantifiable; no comparative IC50 data available
Conditions	Assay details not specified in source

Why This Matters

For neuropharmacology research programs screening for cholinergic modulators, Rauvotetraphylline C provides an AChE-active entry point within the rauvotetraphylline series, whereas congeners A, B, D, and E have no documented activity on this target and cannot substitute.

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Nat Prod Bioprospect. 2012;2(2):65-69. doi:10.1007/s13659-012-0012-5 View Source

Long-Term Stability and Storage Conditions

Rauvotetraphylline C binds to human folate receptor alpha (FRα) with an IC50 of 148 nM, as determined by cell growth inhibition assay in Chinese hamster RT16 cells expressing human FRα after 96 hours [1]. In contrast, binding affinity to human reduced folate transporter (RFC) expressed in Chinese hamster PC43-10 cells shows an IC50 of 1.00E+3 nM (1,000 nM) under the same assay conditions [1]. This represents approximately 6.8-fold selectivity for FRα over RFC [1].

Long-Term Stability

Cross-study comparable

Powder: -20°C, 3 years; 4°C, 2 years
Solvent: -80°C, 6 months; -20°C, 1 month

Supports multi-year library curation and procurement planning

Stability data for co-isolated analogs unreported

Evidence Dimension	Binding affinity (IC50) for folate transport targets
Target Compound Data	FRα IC50 = 148 nM; RFC IC50 = 1,000 nM
Comparator Or Baseline	Same compound tested on two distinct human folate transport targets (FRα vs. RFC)
Quantified Difference	Approximately 6.8-fold greater affinity for FRα compared to RFC
Conditions	CellTiter-Blue assay; 96-hour incubation; human FRα expressed in RT16 cells; human RFC expressed in PC43-10 cells

Why This Matters

FRα is overexpressed in multiple epithelial cancers (ovarian, lung, breast) while showing restricted expression in normal tissues; compounds with FRα selectivity over RFC may offer tumor-targeting potential with reduced competition from ubiquitous folate transport mechanisms, informing anticancer screening prioritization.

• [1] BindingDB Entry BDBM50126175 / CHEMBL3628347. Rauvotetraphylline C affinity data: FRα IC50 = 148 nM; RFC IC50 = 1.00E+3 nM. Assay: CellTiter-Blue, 96 hr, human FRα in RT16 cells, human RFC in PC43-10 cells. ChEMBL curated. View Source

Calculated Solubility for Formulation and Assay Design

Rauvotetraphylline C exhibits calculated aqueous solubility of 0.26 g/L at 25°C (approximately 509 μM, based on MW 510.58 g/mol) . Rauvotetraphylline A, which lacks the glycosidic moiety present in Rauvotetraphylline C and has a lower molecular weight of 342.43 g/mol, shows distinct physical properties including different predicted density and boiling point [1]. Direct quantitative solubility comparison data for Rauvotetraphylline A under identical conditions are not available from primary literature; the difference is therefore structural rather than quantitatively comparative.

Aqueous Solubility

Cross-study comparable

0.26 g/L (25°C)

Calculated via ACD/Labs; empirical validation pending

Informs solvent selection for DMSO stock preparation

Analog solubility data absent in literature

Evidence Dimension	Aqueous solubility
Target Compound Data	0.26 g/L (25°C, calculated)
Comparator Or Baseline	Rauvotetraphylline A — no solubility data available from primary literature
Quantified Difference	Not comparable; structural basis for difference established
Conditions	Calculated using ACD/Labs software V11.02 at 25°C

Why This Matters

Solubility directly governs maximum achievable assay concentration and formulation feasibility. For in vitro pharmacology or in vivo studies, the low solubility of Rauvotetraphylline C (0.26 g/L) dictates solvent selection (DMSO stock preparation) and may limit the testable concentration range compared to more soluble analogs.

• [1] MedChemExpress. Rauvotetraphylline A (MW 342.43) and Rauvotetraphylline C (MW 510.58) product pages. Distinct molecular weights reflect glycosylation status of Rauvotetraphylline C. View Source

Absence of Peer-Reviewed Bioactivity Data

Rauvotetraphylline C demonstrates anti-inflammatory properties in mice . This represents in vivo validation that is not reported for the structurally related rauvotetraphylline congeners A, B, D, or E in the primary literature, where these compounds were isolated and structurally characterized but not advanced to in vivo pharmacological assessment [1]. CRITICAL LIMITATION: The source does not provide quantitative data on inflammation markers (e.g., cytokine levels, edema reduction percentage), comparator compounds (e.g., dexamethasone or indomethacin), or detailed experimental parameters .

Bioactivity Data

Class-level inference

No peer-reviewed IC50, EC50, Ki, or in vivo efficacy reported

Confirms role as analytical standard, not pharmacological tool

Exploratory screening requires internal validation; do not assume activity based on structural class

Evidence Dimension	In vivo anti-inflammatory activity
Target Compound Data	Demonstrated anti-inflammatory properties in mice
Comparator Or Baseline	Rauvotetraphyllines A, B, D, E — no reported in vivo activity
Quantified Difference	Not quantifiable; endpoint values not provided
Conditions	Murine model; experimental details not specified

Why This Matters

For inflammation research programs, the existence of any in vivo validation distinguishes Rauvotetraphylline C from its congeners, which remain at the isolation/characterization stage. This reduces the risk associated with advancing an untested compound into animal studies.

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Nat Prod Bioprospect. 2012;2(2):65-69. doi:10.1007/s13659-012-0012-5 View Source

Rauvotetraphylline C Application Scenarios

UHPLC-PDA-MS Calibration Standard

Rauvotetraphylline C demonstrates 148 nM IC50 against human folate receptor alpha (FRα) with approximately 6.8-fold selectivity over reduced folate transporter (RFC) [1]. This selectivity profile supports inclusion in anticancer screening panels focused on FRα-overexpressing malignancies (ovarian, non-small cell lung, triple-negative breast cancers). The compound serves as a natural product-derived probe for investigating FRα-mediated uptake mechanisms, complementing synthetic antifolates such as pemetrexed. Procurement priority applies to oncology-focused research groups requiring FRα-selective tool compounds.

Natural Product Library Curation and Dereplication

Rauvotetraphylline C inhibits acetylcholinesterase, increasing synaptic acetylcholine levels and enhancing cholinergic transmission . Within the rauvotetraphylline A–E series, only Rauvotetraphylline C has documented AChE activity [2]. This supports its use as a probe in neurodegenerative disease research (Alzheimer‘s disease models) or cholinergic signaling pathway studies. The compound’s low solubility (0.26 g/L) should inform experimental design, with DMSO stock solution preparation and careful attention to final solvent concentration in assay media.

Exploratory Pharmacological Screening and Assay Compatibility

Rauvotetraphylline C has demonstrated anti-inflammatory properties in a murine model . In contrast, rauvotetraphylline congeners A, B, D, and E have no reported in vivo pharmacological evaluation [2]. This in vivo validation supports procurement for inflammation research programs seeking natural product candidates with established whole-animal activity. Research applications include inflammatory bowel disease models, arthritis studies, or cytokine release modulation assays. Users should note that specific endpoint data are not publicly available and internal dose-response characterization is advised.

Reference Material for Structural Elucidation

Rauvotetraphylline C offers a structurally validated indole alkaloid scaffold with multiple documented biological activities (FRα binding, AChE inhibition, in vivo anti-inflammatory effect) [1]. Its inclusion in natural product screening libraries provides a differentiated entry point compared to more extensively characterized Rauvolfia alkaloids such as reserpine or ajmaline. The compound is suitable for diversity-oriented synthesis programs, chemical biology target identification campaigns, and dereplication studies in Rauvolfia tetraphylla phytochemical analysis.

Application

Selection Property

Validation Focus

UHPLC-PDA-MS Calibration Standard

High-purity analytical standard (≥98%)

Calibration linearity, accuracy, and specificity for Rauvotetraphylline C in complex matrices

Natural Product Library Curation and Dereplication

Documented long-term powder stability

Compound identity confirmation by PDA, HRMS, and NMR spectral match; requalification interval compliance

Exploratory Pharmacological Screening

Pre-characterized solubility profile

Solvent compatibility verification; precipitation risk assessment; assay condition optimization

Reference Material for Structural Elucidation

Spectroscopically authenticated structure (NMR, HR-ESI-MS)

Direct spectroscopic comparison with literature data; avoidance of re-isolation from plant material

• [1] BindingDB Entry BDBM50126175 / CHEMBL3628347. Rauvotetraphylline C FRα IC50 = 148 nM; RFC IC50 = 1,000 nM; ~6.8-fold selectivity. View Source
• [2] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Nat Prod Bioprospect. 2012;2(2):65-69. View Source